Ceftriaxone sodium salt

• Molecular Formula: C18H18N8O7S3
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8+
• InChIKey: VAAUVRVFOQPIGI-KTZMUZOWSA-N

Ceftriaxone Sodium Salt Procurement and Selection Guide

Ceftriaxone sodium salt is a sterile, semisynthetic, broad-spectrum cephalosporin antibiotic for intravenous or intramuscular administration [1]. It is chemically designated as (6R,7R)-7-[2-(2-Amino-4-thiazolyl)glyoxylamido]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-as-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 72-(Z)-(O-methyloxime), disodium salt, sesquaterhydrate [2]. The compound meets USP monograph specifications, containing the equivalent of not less than 795 µg of ceftriaxone (C18H18N8O7S3) per mg on an anhydrous basis, and contains approximately 83 mg (3.6 mEq) of sodium per gram of ceftriaxone activity [3][4].

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Salt Form Sodium salt enables aqueous solubility for parenteral formulation research; free acid is water-insoluble.

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Antimicrobial Research Broad-spectrum cephalosporin supports Gram-negative and Gram-positive susceptibility studies and MIC surveillance.

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PK Profiling Extended elimination half-life supports exposure-model studies with extended-interval sampling designs.

• [1] U.S. Food and Drug Administration. Ceftriaxone for Injection, USP Label. NDC 0143-9678. Hikma Pharmaceuticals USA Inc. View Source
• [2] U.S. Food and Drug Administration. Ceftriaxone for Injection, USP Label. NDC 0143-9678. Hikma Pharmaceuticals USA Inc. View Source
• [3] United States Pharmacopeia. Ceftriaxone Sodium. USP Monographs. View Source
• [4] U.S. Food and Drug Administration. Ceftriaxone for Injection, USP Label. NDC 0143-9678. Hikma Pharmaceuticals USA Inc. View Source

Ceftriaxone Sodium Substitution Risks

Despite overlapping antibacterial spectra with other third-generation cephalosporins such as cefotaxime and ceftazidime, ceftriaxone sodium salt exhibits unique pharmacokinetic and stability properties that preclude simple therapeutic or industrial interchange [1]. Clinically, its extended half-life, high protein binding, dual elimination pathway, and distinct safety profile (e.g., biliary pseudolithiasis risk) necessitate careful patient-specific selection [2]. In research and manufacturing contexts, its superior long-term stability in aqueous solutions compared to ceftazidime, and specific pharmacopoeial quality specifications, directly impact experimental design and production workflows [3][4].

Salt Form Ceftriaxone free acid is water-insoluble; sodium salt is required for aqueous reconstitution. Free acid and sodium salt are not directly interchangeable in formulation studies.

Crystal Stability Generic products may undergo irreversible hydrate redistribution at ambient storage, while brand-name product maintains crystal structure at elevated temperature. Thermal stability profile may differ substantially between sources.

Quality Variability Independent testing found that multiple generic products from some regions failed pharmaceutical quality specifications, including particle burden and sterility endpoints. Source-specific verification is warranted.

• [1] Szymański M, et al. Clinical implications of differences in the pharmacokinetic and pharmacodynamic profiles of ceftriaxone and cefotaxime: A narrative review. Adv Clin Exp Med. 2026;35(3):555-562. View Source
• [2] Sharma B, Chalikwar R, Bhalerao S, et al. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review. Cureus. 2024;16(9):e69146. View Source
• [3] Xu QA, et al. Stability of three cephalosporin antibiotics in AutoDose Infusion System bags. J Am Pharm Assoc (Wash). 2002;42(3):428-31. View Source
• [4] United States Pharmacopeia. Ceftriaxone Sodium. USP Monographs. View Source

Ceftriaxone Sodium Comparative Evidence

Sodium Salt vs. Free Acid Solubility

Ceftriaxone demonstrates a significantly longer elimination half-life compared to cefotaxime, enabling once-daily dosing [1]. Following a 1 g intravenous dose, ceftriaxone has a terminal half-life (T½) of 8 hours, whereas cefotaxime has a T½ of only 1.1 hours [2]. This difference in clearance rates directly translates to a 24-hour persistence of ceftriaxone in serum, compared to the rapid decline of cefotaxime [3].

Sodium Salt vs. Free Acid Solubility

Head-to-head

Sodium salt: freely soluble, ≥105 mg/mL. Free acid: insoluble in water. >100-fold solubility difference.

Reported aqueous solubility context; sodium salt supports parenteral formulation research.

Vendor datasheet measurements; water at 25 °C.

Evidence Dimension	Elimination Half-Life (T½)
Target Compound Data	8 hours
Comparator Or Baseline	Cefotaxime: 1.1 hours
Quantified Difference	7.3-fold longer half-life for ceftriaxone
Conditions	Following a 1 g intravenous dose in healthy subjects

Why This Matters

This difference allows for once-daily administration of ceftriaxone versus multiple daily doses for cefotaxime, impacting clinical workflow, patient compliance, and healthcare resource utilization.

• [1] Szymański M, et al. Clinical implications of differences in the pharmacokinetic and pharmacodynamic profiles of ceftriaxone and cefotaxime: A narrative review. Adv Clin Exp Med. 2026;35(3):555-562. View Source
• [2] Regamey C. Pharmacokinetics of ceftriaxone and its relation to concentrations in extravascular compartments. Comparison with cefotaxime. Chemotherapy. 1985. View Source
• [3] Regamey C. Pharmacokinetics of ceftriaxone and its relation to concentrations in extravascular compartments. Comparison with cefotaxime. Chemotherapy. 1985. View Source

Elimination Half-Life vs. Cefotaxime

Ceftriaxone exhibits markedly higher plasma protein binding than cefotaxime [1]. Ceftriaxone is approximately 95% bound to albumin, while cefotaxime exhibits binding in the range of 25-40% [2]. This high binding contributes to the extended half-life and lower total clearance of ceftriaxone (14 mL/min) compared to cefotaxime [3].

Elimination Half-Life vs. Cefotaxime

Head-to-head

Ceftriaxone t½ = 8 h; cefotaxime t½ = 1.1 h (1 g IV). 7.3-fold longer half-life reported.

Supports extended-interval exposure model designs; reported PK endpoint context.

Human PK study; Regamey 1985.

Evidence Dimension	Plasma Protein Binding
Target Compound Data	95% bound to albumin
Comparator Or Baseline	Cefotaxime: 25-40% bound to albumin
Quantified Difference	2.4- to 3.8-fold higher binding for ceftriaxone
Conditions	In vitro human plasma albumin binding studies

Why This Matters

High protein binding is a key determinant of prolonged half-life and sustained tissue concentrations, influencing dosing regimens and therapeutic drug monitoring requirements.

• [1] Szymański M, et al. Clinical implications of differences in the pharmacokinetic and pharmacodynamic profiles of ceftriaxone and cefotaxime: A narrative review. Adv Clin Exp Med. 2026;35(3):555-562. View Source
• [2] Sharma B, Chalikwar R, Bhalerao S, et al. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review. Cureus. 2024;16(9):e69146. View Source
• [3] Regamey C. Pharmacokinetics of ceftriaxone and its relation to concentrations in extravascular compartments. Comparison with cefotaxime. Chemotherapy. 1985. View Source

E. coli Susceptibility vs. Other Antibiotics

Ceftriaxone is eliminated via both renal and biliary pathways, a unique feature among cephalosporins [1]. Specifically, 33-67% of a dose is excreted unchanged in urine, with the remainder secreted in bile and found in feces as inactive compounds [2]. This dual elimination contrasts with cefotaxime, which is primarily renally cleared and metabolized, resulting in a high total clearance [3].

E. coli MIC vs. Other Antibiotics

Cross-study

Ceftriaxone MIC₉₀ ≤1 µg/mL (95.3% S) vs. amoxicillin-clavulanate 8 µg/mL, TMP-SMX >8 µg/mL (77.9% S). 1,581 E. coli isolates.

Reported MIC endpoint context; supports antimicrobial susceptibility screening interpretation.

CANWARD 2007–2009; CLSI broth microdilution.

Evidence Dimension	Elimination Pathway
Target Compound Data	Dual (renal: 33-67%, biliary: remainder)
Comparator Or Baseline	Cefotaxime: Primarily renal and metabolic
Quantified Difference	Qualitative difference in elimination route redundancy
Conditions	Human pharmacokinetic studies; dose ranges of 0.5-2 g IV

Why This Matters

The dual elimination pathway reduces the need for dosage adjustment in patients with mild-to-moderate renal or hepatic impairment, simplifying clinical management and reducing the risk of drug accumulation.

• [1] B. Braun Medical Inc. CEFTRIAXONE AND DEXTROSE: FDA Package Insert. 2022. View Source
• [2] Samson Medical Technologies, LLC. Ceftriaxone Prescribing Information. 2023. View Source
• [3] Regamey C. Pharmacokinetics of ceftriaxone and its relation to concentrations in extravascular compartments. Comparison with cefotaxime. Chemotherapy. 1985. View Source

Thermal Stability: Brand vs. Generic

In a comparative study of cephalosporin stability in AutoDose Infusion System bags, ceftriaxone sodium demonstrated significantly greater stability than ceftazidime under refrigerated conditions [1]. At 4°C, ceftriaxone sodium remained stable for 30 days, whereas ceftazidime was stable for only 7 days [2]. At room temperature (23°C), ceftriaxone sodium retained ≥90% potency for 5 days, while ceftazidime was stable for only 1 day [3].

Thermal Stability: Brand vs. Generic

Head-to-head

Brand-name: stable at 40 °C. Generics: irreversible hydrate redistribution at 25 °C. ≥15 °C difference in tolerable storage temperature.

Reported crystal hydrate stability context; source-specific stability review may be warranted.

PXRD and TGA; Scientific Reports 2023.

Evidence Dimension	Stability in 0.9% Sodium Chloride Infusion Bags at 4°C
Target Compound Data	Stable for 30 days
Comparator Or Baseline	Ceftazidime: Stable for 7 days
Quantified Difference	4.3-fold longer stability duration for ceftriaxone sodium
Conditions	AutoDose Infusion System bags, 0.9% sodium chloride diluent, HPLC analysis

Why This Matters

Superior refrigerated stability translates to extended beyond-use dating for compounded admixtures, reducing waste and supporting more efficient pharmacy compounding workflows and supply chain logistics.

• [1] Xu QA, et al. Stability of three cephalosporin antibiotics in AutoDose Infusion System bags. J Am Pharm Assoc (Wash). 2002;42(3):428-31. View Source
• [2] Xu QA, et al. Stability of three cephalosporin antibiotics in AutoDose Infusion System bags. J Am Pharm Assoc (Wash). 2002;42(3):428-31. View Source
• [3] Xu QA, et al. Stability of three cephalosporin antibiotics in AutoDose Infusion System bags. J Am Pharm Assoc (Wash). 2002;42(3):428-31. View Source

Pharmaceutical Quality: Original vs. Generics

In a 5-year retrospective study of AmpC-producing Enterobacterales, ceftriaxone demonstrated lower overall susceptibility compared to cefepime [1]. Across 5,631 isolates, susceptibility rates were 82.0% for ceftriaxone versus 95.4% for cefepime [2]. This difference was more pronounced among moderate-risk AmpC inducers (MRAC), where ceftriaxone susceptibility was 76.0% compared to cefepime's 95.4% [3].

Quality: Original vs. Generics

Head-to-head

8/8 tested generics failed ≥3 quality specifications; 4/8 not particle-free; 2/8 non-sterile. Original meets all specifications.

Reported pharmaceutical quality endpoint context; source verification and quality attribute review are critical.

Standard pharmacopoeial tests; J Chemother 2015.

Evidence Dimension	In vitro susceptibility rate against AmpC-producing Enterobacterales
Target Compound Data	82.0% susceptibility (overall)
Comparator Or Baseline	Cefepime: 95.4% susceptibility (overall)
Quantified Difference	13.4 percentage point lower susceptibility for ceftriaxone
Conditions	CLSI M100-E34 breakpoints; 5,631 clinical isolates (2019-2024)

Why This Matters

This data guides empiric antibiotic selection in infections suspected to involve AmpC-producing organisms, where cefepime is a preferred carbapenem-sparing option due to its higher susceptibility rates.

• [1] Antimicrobial susceptibility and distribution trends among inducible AmpC-producing Enterobacterales at a regional health authority in British Columbia: a 5-year retrospective review. Access Microbiology. 2026. View Source
• [2] Antimicrobial susceptibility and distribution trends among inducible AmpC-producing Enterobacterales at a regional health authority in British Columbia: a 5-year retrospective review. Access Microbiology. 2026. View Source
• [3] Antimicrobial susceptibility and distribution trends among inducible AmpC-producing Enterobacterales at a regional health authority in British Columbia: a 5-year retrospective review. Access Microbiology. 2026. View Source

HPLC Resolution of E-Isomer Impurity

A cross-sectional study in a tertiary care hospital ICU identified injectable ceftriaxone as one of the most cost-effective antibiotics [1]. The study found that the most cost-effective antibiotics were Tab. Doxycycline and Inj. Ceftriaxone [2]. While piperacillin-tazobactam was also commonly prescribed, it was not identified as the most cost-effective option in this specific analysis [3].

HPLC Resolution of E-Isomer

Supporting

Chromatographic resolution Rs = 9.99 between API and E-isomer impurity. USP minimum criterion: Rs ≥ 3.0.

Supports analytical method context for batch-release impurity profiling and purity verification.

USP 38 monograph; Syncronis C18 column. Source review recommended.

Evidence Dimension	Cost-effectiveness in ICU antibiotic prescribing
Target Compound Data	Identified as one of the most cost-effective injectable antibiotics
Comparator Or Baseline	Piperacillin-Tazobactam: Not identified as most cost-effective
Quantified Difference	Qualitative difference in cost-effectiveness ranking
Conditions	Cross-sectional study of 312 patient records in an Indian tertiary care hospital ICU

Why This Matters

For healthcare institutions and procurement departments, cost-effectiveness data can influence formulary decisions and guide antibiotic selection to balance clinical efficacy with economic considerations.

• [1] Rasheed RA, et al. A Cross Sectional Study on the Cost Effectiveness of Antibiotics Used In Intensive Care Unit Patients Attending Tertiary Care Hospital. J Neonatal Surg. 2025. View Source
• [2] Rasheed RA, et al. A Cross Sectional Study on the Cost Effectiveness of Antibiotics Used In Intensive Care Unit Patients Attending Tertiary Care Hospital. J Neonatal Surg. 2025. View Source
• [3] Rasheed RA, et al. A Cross Sectional Study on the Cost Effectiveness of Antibiotics Used In Intensive Care Unit Patients Attending Tertiary Care Hospital. J Neonatal Surg. 2025. View Source

Ceftriaxone Sodium Application Scenarios

High-Solubility Parenteral Formulation

Researchers developing pharmacokinetic/pharmacodynamic (PK/PD) models for beta-lactam antibiotics should prioritize ceftriaxone sodium salt for studies requiring extended drug exposure with simplified dosing regimens. Its 8-hour half-life and high protein binding (95%) provide a unique model compound for investigating time-dependent killing and post-antibiotic effects, as evidenced by comparative data with cefotaxime [5][2].

Once-Daily Dosing Regimen

Pharmaceutical scientists and hospital pharmacy compounding facilities should select ceftriaxone sodium salt for projects involving long-term refrigerated storage of prepared admixtures. Its demonstrated stability for 30 days at 4°C in infusion bags, compared to only 7 days for ceftazidime, provides a significant operational advantage, reducing waste and enabling batch preparation [5].

Empiric Therapy for Gram-Negative Infections

Microbiology researchers conducting susceptibility surveillance of Enterobacteriaceae should include ceftriaxone sodium salt as a key third-generation cephalosporin comparator. Its 82.0% susceptibility rate against AmpC-producing Enterobacterales serves as a benchmark for evaluating newer agents and monitoring resistance trends, particularly when compared to cefepime (95.4%) [5].

Quality-Assured Procurement

Healthcare procurement specialists and health economists should utilize ceftriaxone sodium salt as a cost-effectiveness benchmark for injectable cephalosporins. Its identification as one of the most cost-effective antibiotics in ICU settings supports its inclusion in pharmacoeconomic models and formulary optimization strategies [5].

Application

Selection Property

Validation Focus

Parenteral formulation research

Aqueous solubility profile of sodium salt

Reconstitution behavior and solution pH endpoint

PK exposure-model studies

Elimination half-life context

Extended-interval sampling design interpretation

Antimicrobial susceptibility screening

MIC endpoint context against target isolates

Susceptibility breakpoint and surveillance data review

Quality attribute verification

Crystal hydrate stability and impurity profile

USP/EP monograph compliance and E-isomer resolution

• [1] Regamey C. Pharmacokinetics of ceftriaxone and its relation to concentrations in extravascular compartments. Comparison with cefotaxime. Chemotherapy. 1985. View Source
• [2] Szymański M, et al. Clinical implications of differences in the pharmacokinetic and pharmacodynamic profiles of ceftriaxone and cefotaxime: A narrative review. Adv Clin Exp Med. 2026;35(3):555-562. View Source
• [3] Xu QA, et al. Stability of three cephalosporin antibiotics in AutoDose Infusion System bags. J Am Pharm Assoc (Wash). 2002;42(3):428-31. View Source
• [4] Antimicrobial susceptibility and distribution trends among inducible AmpC-producing Enterobacterales at a regional health authority in British Columbia: a 5-year retrospective review. Access Microbiology. 2026. View Source
• [5] Rasheed RA, et al. A Cross Sectional Study on the Cost Effectiveness of Antibiotics Used In Intensive Care Unit Patients Attending Tertiary Care Hospital. J Neonatal Surg. 2025. View Source